Cas no 1681019-88-4 (Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone
• CAS No: 1681019-88-4
• MF: C₈H₁₂F₂N₂O
• MW: 190.190488815308
• CID: 4776367
• Update Time: 2025-06-09

Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidine-3-carbonyl)-3,3-difluoropyrrolidine
• azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone
• N1CC(C1)C(=O)N1CC(CC1)(F)F
• Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone

• Inchi： 1S/C8H12F2N2O/c9-8(10)1-2-12(5-8)7(13)6-3-11-4-6/h6,11H,1-5H2
• InChI Key： KEWBKPDQPLRBEK-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C2CNC2)=O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: -0.2
• Topological Polar Surface Area: 32.299

Additional information on Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone

Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone (CAS No. 1681019-88-4): A Comprehensive Overview

Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone (CAS No. 1681019-88-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and current research trends associated with Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone.

Chemical Structure and Properties

Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone is a small molecule with a molecular formula of C₉H₁₂F₂N₂O and a molecular weight of approximately 200.19 g/mol. The compound features an azetidine ring connected to a 3,3-difluoropyrrolidine moiety through a carbonyl group. The presence of fluorine atoms in the pyrrolidine ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The chemical structure of Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These studies have provided valuable insights into the conformational flexibility and stability of the molecule, which are crucial for understanding its behavior in biological systems.

Synthesis Methods

The synthesis of Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone has been reported in several research articles and patents. One of the commonly used methods involves the reaction of 3-aminoazetidine with 3,3-difluoropyrrolidine carboxylic acid chloride in the presence of a base such as triethylamine. This reaction proceeds via an amide bond formation between the amino group of azetidine and the carbonyl group of the acid chloride.

Another approach involves the coupling of 3-aminoazetidine with 3,3-difluoropyrrolidine carboxylic acid using coupling reagents such as EDC (1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-Hydroxybenzotriazole). This method offers high yields and purity, making it suitable for large-scale production.

Biological Activities

Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone has been investigated for its potential therapeutic applications in various diseases. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug development. Studies have shown that this compound can selectively bind to specific GPCRs, leading to modulation of downstream signaling pathways.

In addition to its GPCR modulating activity, Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone has also been explored for its anti-inflammatory properties. Research conducted on animal models has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Applications and Research Trends

The potential therapeutic applications of Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone have led to increased interest in clinical research. Several preclinical studies have shown promising results in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant analgesic effects in rodent models of neuropathic pain.

In addition to its therapeutic potential, Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone has also been studied for its use as a tool compound in drug discovery research. Its unique structural features make it an excellent candidate for structure-based drug design (SBDD) approaches, where it can be used to identify novel scaffolds with improved pharmacological properties.

Conclusion

Azetidin-3-yl(3,3-difluoropyrrolidin-1-yl)methanone (CAS No. 1681019-88-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.